Cas no 1894191-32-2 (2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 1894191-32-2
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 6007827
• PubChem ID: 117115693
• Update Time: 2025-06-08

2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline
• 1894191-32-2
• EN300-1734737

• Inchi： 1S/C12H19FN2/c1-15(2)12-9-11(13)7-6-10(12)5-3-4-8-14/h6-7,9H,3-5,8,14H2,1-2H3
• InChI Key： NUZZHZAKDQDNJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)CCCCN

Computed Properties

• Exact Mass: 210.15322678g/mol
• Monoisotopic Mass: 210.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline (CAS No. 1894191-32-2)

2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline, identified by its CAS number 1894191-32-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, featuring a unique structural arrangement of an amino butyl group and a fluoro-substituted aniline core, has garnered attention due to its potential applications in medicinal chemistry. The presence of both fluorine and amine functionalities makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is characterized by a highly conjugated system, which enhances its reactivity and binding affinity to biological targets. This feature is particularly crucial in the design of drugs that require precise interaction with specific enzymes or receptors. The fluoro-substituent, in particular, plays a pivotal role in modulating the pharmacokinetic properties of the molecule, including its metabolic stability and lipophilicity. These attributes are often leveraged in the development of next-generation therapeutics where optimizing absorption, distribution, metabolism, and excretion (ADME) profiles is essential.

In recent years, there has been a surge in research focused on developing novel fluorinated aromatic amines due to their enhanced bioavailability and improved therapeutic efficacy. 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline exemplifies this trend, as it combines the benefits of both fluorine-containing moieties and aliphatic amines. Such compounds are being extensively explored for their potential in treating a wide range of diseases, including oncology, neurodegenerative disorders, and infectious diseases.

The synthesis of 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are commonly employed to construct the desired molecular framework. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups or modifications, further expanding the compound's utility.

The pharmacological properties of 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline have been extensively studied in preclinical models. Research indicates that this compound exhibits promising activity against various biological targets, including kinases and transcription factors implicated in cancer progression. The fluoro-substituent's ability to increase metabolic stability while maintaining good solubility makes it an attractive candidate for drug development. Moreover, the amine butyl chain provides a flexible scaffold that can be further modified to enhance binding affinity and selectivity.

In clinical settings, the potential therapeutic applications of 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline are being explored through rigorous testing in phase I/II clinical trials. Preliminary results suggest that the compound demonstrates favorable pharmacokinetic profiles and minimal side effects at therapeutic doses. These findings have generated significant interest among pharmaceutical companies looking to develop innovative treatments for unmet medical needs. The compound's unique structural features also make it a valuable scaffold for structure-based drug design (SBDD), where computational methods are used to optimize molecular interactions with biological targets.

The role of fluorine atoms in pharmaceuticals extends beyond mere functionalization; they also play a critical role in modulating electronic properties and influencing molecular recognition processes. In 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline, the electron-withdrawing nature of fluorine helps stabilize reactive intermediates during metabolic transformations while simultaneously enhancing binding interactions with biological targets. This dual functionality underscores the importance of fluorine chemistry in modern drug design.

The future prospects for 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline are bright, with ongoing research focusing on expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure to improve efficacy and reduce toxicity. Additionally, advancements in computational modeling are enabling researchers to predict how different structural modifications will impact biological activity more accurately than ever before.

In conclusion, 2-(4-aminobutyl)-5-fluoro-N,N-dimethylaniline strong>(CAS No. 1894191-32-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics with significant clinical potential. Its unique combination of functional groups positions it as a versatile intermediate for drug discovery efforts aimed at addressing some of today's most pressing medical challenges.